BENGHE Foundational & Exploratory

Check Availability & Pricing

A-1165442: A Technical Guide to its Role in
Nociception Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-1165442

Cat. No.: B10800525

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pharmacological profile of A-1165442, a potent and
selective antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor. It details
its mechanism of action, its efficacy in preclinical models of pain, and the experimental
protocols used for its characterization, providing a comprehensive resource for researchers in
the field of nociception and pain drug development.

Core Compound Profile: A-1165442

A-1165442 is a small molecule that acts as a competitive antagonist at the TRPV1 receptor, an
ion channel known for its critical role in pain perception.[1] The activation of TRPV1 by noxious
stimuli such as heat, acid, and capsaicin leads to the transmission of pain signals.[2] By
blocking this receptor, A-1165442 effectively mitigates pain responses in various preclinical
models.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for A-1165442, showcasing its
potency, selectivity, and in vivo efficacy.

Table 1: In Vitro Potency of A-1165442
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Target Agonist Assay Type Parameter Value Species
TRPV1 Capsaicin Not Specified  IC50 9nM Human
Acid (pH not . »
TRPV1 - Not Specified % Blockade 62% at 30 uM  Not Specified
specified)

Table 2: In Vivo Efficacy of A-1165442 in Rat Models

Administration

Pain Model Parameter Value
Route
Capsaicin-induced
] ) ) Oral ED50 9.5 pumol/kg
Nocifensive Behaviors
Osteoarthritis Oral (single dose) ED50 35 umol/kg
Table 3: Selectivity Profile of A-1165442
Target Result

TRPA1L, TRPM8, TRPV2, TRPV3

>100-fold selectivity

P2X2/3, Cav2.2, Nav channels, KCNQ2/3

>100-fold selectivity

Broad panel of 74 other receptors, ion channels,

and enzymes (at 10 pM)

Minimal cross-reactivity

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the evaluation process for A-1165442, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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